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Compound of Interest

Compound Name: AZD-8055

Cat. No.: B1683969 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
AZD-8055 is a potent, selective, and orally bioavailable ATP-competitive inhibitor of

mammalian target of rapamycin (mTOR) kinase. It targets both mTOR Complex 1 (mTORC1)

and mTORC2, thereby inhibiting downstream signaling pathways involved in cell growth,

proliferation, and survival.[1][2][3] Proper preparation of AZD-8055 stock solutions is critical for

accurate and reproducible experimental results in both in vitro and in vivo studies.

Physicochemical Properties
A summary of the key physicochemical properties of AZD-8055 is provided in the table below.

This information is essential for calculating the required mass of the compound to achieve a

desired stock solution concentration.

Property Value Source

Molecular Weight 465.54 g/mol [4][5][6]

Chemical Formula C₂₅H₃₁N₅O₄ [4][6]

CAS Number 1009298-09-2 [4][5]

Appearance Yellow solid powder [5]

Purity ≥98% [7]
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Solubility
AZD-8055 is soluble in several organic solvents but is insoluble in water.[5][8] The choice of

solvent is crucial for preparing a stable and effective stock solution.

Solvent Maximum Concentration Source

DMSO ≥23.3 mg/mL (≥50 mM) [8]

Ethanol 9.31 mg/mL (20 mM)

Dimethyl formamide (DMF) ~10 mg/mL [7]

For most in vitro cell-based assays, Dimethyl sulfoxide (DMSO) is the recommended solvent

for preparing high-concentration stock solutions.[1][5][8]

Experimental Protocols
Preparation of a 10 mM AZD-8055 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of AZD-8055 in DMSO, a

commonly used concentration for in vitro experiments.[1]

Materials:

AZD-8055 powder (ensure high purity, ≥98%)

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Determine the required mass of AZD-8055:

Use the following formula to calculate the mass of AZD-8055 needed to prepare the

desired volume of a 10 mM stock solution: Mass (mg) = Desired Volume (mL) x 10 mM x

Molecular Weight (465.54 g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 1 mL x 10 mmol/L x

465.54 g/mol / 1000 = 4.6554 mg

Weighing AZD-8055:

Carefully weigh out the calculated mass of AZD-8055 powder using an analytical balance.

It is advisable to weigh slightly more than needed and then accurately record the actual

mass.

Dissolving in DMSO:

Add the appropriate volume of DMSO to the vial containing the weighed AZD-8055.

To aid dissolution, gently vortex the solution. If necessary, warm the tube at 37°C for 10

minutes and/or use an ultrasonic bath for a short period.[8]

Storage and Handling:

Once fully dissolved, the stock solution should be aliquoted into smaller volumes in

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4]

Store the aliquots at -20°C for long-term storage (stable for several months to years).[5][8]

For short-term storage (days to weeks), 4°C can be used.[5]

When preparing working solutions, thaw an aliquot and dilute it to the final desired

concentration in the appropriate cell culture medium or buffer.

Signaling Pathway and Experimental Workflow
mTOR Signaling Pathway Inhibition by AZD-8055
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AZD-8055 is an ATP-competitive inhibitor of mTOR, targeting both mTORC1 and mTORC2

complexes.[2] This dual inhibition leads to the suppression of downstream signaling pathways

that are critical for cell proliferation, growth, and survival. The diagram below illustrates the key

components of the mTOR pathway and the points of inhibition by AZD-8055.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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